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Compound of Interest

Compound Name:
4-Chloro-3-(4-methylpiperazin-1-

yl)phenol

CAS No.: 177489-11-1

Cat. No.: B2648831

Get Quote

Chemical Identity & Hazard Profile
Compound: 4-Chloro-3-(4-methylpiperazin-1-yl)phenol CAS: 177489-11-1 (Representative)

Molecular Formula: C₁₁H₁₅ClN₂O Functional Classification: Halogenated Amphoteric

Aromatic[1][2]

Critical Hazard Mechanism
This molecule contains two conflicting functional groups that dictate its handling:[1]

Phenolic Hydroxyl (Acidic): Corrosive to tissue; rapid skin absorption leading to systemic

toxicity.[1]

N-Methylpiperazine (Basic): Reacts violently with oxidizers.[1][2] CRITICAL WARNING: Do

not use hypochlorite (bleach) for decontamination.[1] The secondary/tertiary amine structure

will react with bleach to form unstable N-chloramines, which are toxic and potentially

explosive.[1][2]
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Property Value/Status Operational Implication

Physical State Solid (Crystalline)

Dust inhalation hazard;

requires particulate respirator

(N95/P100).[1][2]

Solubility Amphoteric

Soluble in both strong acid

(protonation of amine) and

strong base (deprotonation of

phenol).[1][2]

RCRA Status Non-Listed (Characteristic)
Dispose as Halogenated

Organic Waste.[1][2]

Incompatibilities Oxidizers, Hypochlorites
NEVER mix with bleach or

chromic acid.[1]

Waste Segregation & Classification
Proper segregation is the single most critical step.[1] This compound cannot be commingled

with non-halogenated solvents (e.g., Acetone, Ethanol) as it renders the entire waste stream

unsuitable for standard fuel blending incineration.[1][2]

The "Red Line" Rule[1]
Stream: Halogenated Organic Waste.[1][2][3][4]

Container: High-Density Polyethylene (HDPE) or Glass.[1][2] Avoid metal containers due to

potential phenolic corrosion over time.[1]

Labeling: Must explicitly state "Halogenated" and "Toxic".[1][2]
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Disposal Logic

4-Chloro-3-(4-methylpiperazin-1-yl)phenol
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Figure 1: Decision logic for waste stream segregation. Note the strict prohibition of mixing with

non-halogenated streams.[1][2]

Disposal Procedures
Scenario A: Disposal of Pure Solid Substance[1]

Personal Protective Equipment (PPE): Nitrile gloves (double-gloved recommended), lab

coat, safety goggles, and N95 respirator if handling open powder.[1][2]

Containment: Transfer the solid into a clear, sealable polyethylene bag.

Secondary Containment: Place the sealed bag into a secondary screw-top jar (HDPE

preferred).

Labeling: Affix a hazardous waste tag.

Constituents: "4-Chloro-3-(4-methylpiperazin-1-yl)phenol"[1][2]

Hazards: Toxic, Corrosive.[1][4]

Disposal: Place in the lab's Solid Halogenated Waste drum.

Scenario B: Disposal of Reaction Mixtures/Solutions
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pH Check: Ensure the solution is not extremely reactive. If the solution is highly acidic or

basic due to reagents, neutralize to pH 5–9 before adding to the waste carboy to prevent

exothermic reactions in the drum.[1]

Solvent Compatibility: Ensure the carrier solvent is compatible with the waste carboy

material.[1][2]

Transfer: Pour into the Halogenated Organic Solvent carboy.

Note: Even if the compound is <1% of the solution, the presence of the Chlorine atom

mandates the entire volume be treated as halogenated waste.[1]

Emergency Spill Response Protocol
Scope: Minor lab spills (<50g or <100mL).[1][2] For larger spills, evacuate and contact EHS.[1]

[5]

The "Dry-Neutralize-Scoop" Method
Because the molecule is amphoteric, liquid spills can be tricky.[1][2] Adding strong acid or base

may increase solubility rather than precipitating it.[1][2]

Isolate: Mark the area.[1][2] Notify nearby personnel.

PPE: Don appropriate PPE immediately.[1][2]

Absorb (Do not dilute):

For Liquids: Cover immediately with an inert absorbent (Vermiculite, Diatomaceous Earth,

or Universal Spill Pads).[1][2] Do not use paper towels (combustible).[1][2]

For Solids: Cover with wet sand or wet spill pads to prevent dust generation.[1][2]

Decontamination (Surface):

Once the bulk material is removed, wipe the surface with a mild detergent solution.[1]

Prohibited: Do NOT use bleach.[1][2]
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Verification: Use a UV lamp (if available) to check for fluorescence residues, as many

piperazine/phenol derivatives fluoresce.[1]

Waste Generation: All absorbent materials, gloves, and wipes must be disposed of as Solid

Halogenated Waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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